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Compound of Interest

Compound Name: Imidaprilat-d3

Cat. No.: B15559924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available high-purity

Imidaprilat-d3, a deuterated internal standard crucial for accurate bioanalytical studies. This

document outlines key suppliers, available product specifications, and a detailed experimental

protocol for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS)

applications.

Introduction to Imidaprilat-d3
Imidaprilat is the active metabolite of the angiotensin-converting enzyme (ACE) inhibitor,

imidapril. Labeled internal standards, such as Imidaprilat-d3, are essential for quantitative

bioanalysis as they compensate for variability during sample preparation and analysis,

ensuring the accuracy and precision of pharmacokinetic and metabolic studies. The use of a

stable isotope-labeled internal standard like Imidaprilat-d3, which has nearly identical

physicochemical properties to the analyte, is the gold standard in LC-MS-based bioanalysis.

Commercial Suppliers of High-Purity Imidaprilat-d3
A comprehensive search has identified several commercial suppliers offering high-purity

Imidaprilat-d3 for research and development purposes. While specific purity and isotopic

enrichment data are typically provided on lot-specific Certificates of Analysis (CoA), the

following suppliers are recognized sources for this compound. Researchers are advised to

request the latest CoA from the respective supplier to obtain precise quantitative data.
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Supplier Website Available Information

LGC Standards --INVALID-LINK--

Offers Imidaprilat-d3 (CAS:

1356019-69-6) and Imidapril-

d3 Hydrochloride (CAS:

1356017-30-5). Certificate of

Analysis and Safety Data

Sheet are available.[1]

Santa Cruz Biotechnology --INVALID-LINK--

Provides Imidaprilat-d3 for

biochemical research. Lot-

specific data is available on

the Certificate of Analysis.[2]

VIVAN Life Sciences --INVALID-LINK--

Lists Imidaprilat-d3 (Catalogue

No.: VLCS-00780) and states

that CoA, MASS, NMR, and

HPLC data are provided with

the compound.[3]

MedChemExpress --INVALID-LINK--

Supplies Imidaprilat-d3

(6366A-d3), described as

deuterium-labeled Imidaprilate.

United States Biological --INVALID-LINK--

Offers Imidaprilat-d3 (CAS:

1356019-69-6) and provides

some physical characteristics

such as melting point and

solubility.

Quantitative Data Summary
Quantitative data such as chemical purity and isotopic enrichment are critical for the accurate

use of Imidaprilat-d3 as an internal standard. This information is typically detailed in the

Certificate of Analysis provided by the supplier. The table below summarizes the general

product specifications available from supplier websites.
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Parameter
LGC
Standards

Santa Cruz
Biotechnolo
gy

VIVAN Life
Sciences

MedChemE
xpress

United
States
Biological

Product

Name
Imidaprilat-d3 Imidaprilat-d3 Imidaprilat-d3 Imidaprilat-d3 Imidaprilat-d3

CAS Number
1356019-69-

6
-

1356017-30-

5
-

1356019-69-

6

Molecular

Formula

C₁₈H₂₀D₃N₃O

₆

C₁₈H₂₀D₃N₃O

₆

C₁₈H₂₀D₃N₃O

₆
-

C₁₈H₂₀D₃N₃O

₆

Molecular

Weight
380.41 380.41 380.41 - -

Purity CoA available CoA available
CoA, HPLC

available
High Purity

Highly

Purified

Isotopic

Enrichment
CoA available CoA available

CoA, MASS,

NMR

available

- -

Form Neat - - - -

Storage -20°C -
-20°C (long-

term)
-

-20°C (long-

term)

Experimental Protocol: Quantification of Imidaprilat
in Human Plasma using LC-MS/MS
The following is a detailed methodology for the determination of imidaprilat in human plasma,

adapted from a validated LC-MS/MS method. While the original study did not use Imidaprilat-
d3, this protocol is directly applicable for its use as an internal standard.

Sample Preparation (Solid-Phase Extraction)
A solid-phase extraction (SPE) method is employed to isolate imidaprilat and the internal

standard (Imidaprilat-d3) from human plasma.
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Plasma Sample (with Imidaprilat-d3) Deproteinization Solid-Phase Extraction (SPE) Elution Evaporation to Dryness Reconstitution in Mobile Phase LC-MS/MS Injection

Click to download full resolution via product page

Caption: Solid-Phase Extraction Workflow for Plasma Samples.

Deproteinization: To a 0.5 mL aliquot of human plasma, add the working solution of

Imidaprilat-d3 (internal standard).

Solid-Phase Extraction:

Condition an OASIS HLB SPE cartridge with 1 mL of methanol followed by 1 mL of water.

Load the deproteinized plasma sample onto the cartridge.

Wash the cartridge with 1 mL of water.

Dry the cartridge under vacuum.

Elution: Elute imidaprilat and Imidaprilat-d3 with 1 mL of methanol.

Evaporation: Evaporate the eluent to dryness under a stream of nitrogen at 40°C.

Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis
The reconstituted sample is then analyzed using a liquid chromatography-tandem mass

spectrometry system.
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Liquid Chromatography

Tandem Mass Spectrometry

Semi-micro ODS Column

Mobile Phase:
Acetonitrile:0.05% Formic Acid (1:3, v/v) Electrospray Ionization (ESI) - Positive Mode

Flow Rate: 0.2 mL/min Multiple Reaction Monitoring (MRM)

MRM Transitions:
Imidaprilat: m/z 378 -> 206

Imidaprilat-d3: m/z 381 -> 209 (predicted)

Sample Injection

Click to download full resolution via product page

Caption: LC-MS/MS Analytical Workflow.

Liquid Chromatography Conditions:

Column: Semi-micro ODS column.

Mobile Phase: A mixture of acetonitrile and 0.05% (v/v) formic acid in water (1:3, v/v).

Flow Rate: 0.2 mL/min.

Injection Volume: 10 µL.

Mass Spectrometry Conditions:

Ionization: Electrospray ionization (ESI) in positive ion mode.
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Detection: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Imidaprilat: precursor ion m/z 378 → product ion m/z 206.

Imidaprilat-d3: The predicted transition would be precursor ion m/z 381 → product ion

m/z 209. This should be confirmed experimentally.

Signaling Pathway Context: Renin-Angiotensin System
Imidaprilat, the active form of imidapril, exerts its therapeutic effect by inhibiting the

Angiotensin-Converting Enzyme (ACE) within the Renin-Angiotensin System (RAS), a critical

pathway in blood pressure regulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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